2-(3,5-Dichlorophenyl)ethanamine
Overview
Description
“2-(3,5-Dichlorophenyl)ethanamine” is a chemical compound with the molecular formula C8H9Cl2N . It has a molecular weight of 190.07 and is a clear liquid in its physical form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H9Cl2N/c9-7-3-6(1-2-11)4-8(10)5-7/h3-5H,1-2,11H2
. This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
“this compound” has a density of 1.3±0.1 g/cm3 . Its boiling point is 266.4±25.0 °C at 760 mmHg . The compound’s flash point is 114.9±23.2 °C .
Scientific Research Applications
Analytical Properties and Identification
- Analytical Characterization : A study focused on the analytical properties of hallucinogenic substances, including 2-(4-chloro-2,5-dimethoxyphenyl)-N-(2-methoxybenzyl)ethanamine, using various analytical methods like GC-EI-MS, LC-ESI-QTOF-MS, FTIR, and NMR for identification purposes. The research highlights the compound's identification based on its analytical characteristics, contributing to forensic science and substance analysis (Zuba, Sekuła, & Buczek, 2013).
Neuropharmacology
- Comparative Neuropharmacology : Another study compared the neuropharmacology of N-methoxybenzylation of 2C compounds like 25C-NBOMe to their 2C counterparts in rats, focusing on their effects on 5-HT2A receptors. This contributes to the understanding of the hallucinogenic effects of such compounds and their impact on serotonin receptors, which is vital for neuroscience and psychopharmacology research (Elmore et al., 2018).
Environmental Applications
- Environmental Biocide : Research on 2-(Decylthio)ethanamine hydrochloride, a related compound, reveals its use as a multifunctional biocide in cooling water systems, demonstrating activity against bacteria, fungi, and algae, and also showing biofilm and corrosion inhibition properties. This indicates potential environmental applications in water treatment and preservation (Walter & Cooke, 1997).
Toxicology and Environmental Health
- In Vivo Metabolism Studies : The in vivo metabolism of related compounds like 4-bromo-2,5-dimethoxyphenethylamine (2C-B) in rats has been studied, identifying urinary metabolites and suggesting metabolic pathways. Such studies are crucial for understanding the pharmacokinetics and toxicology of these compounds, which is important for both human health and environmental safety (Kanamori et al., 2002).
Health and Safety Regulations
- Regulatory Actions : Documentation on the placement of synthetic phenethylamines like 25C-NBOMe into Schedule I of the Controlled Substances Act reflects the health and safety regulations surrounding these compounds. This is essential for legal and regulatory frameworks governing the use and study of such substances (Federal register, 2016).
Safety and Hazards
Mechanism of Action
Target of Action
The compound belongs to a class of organic compounds known as phenoxyacetic acid derivatives
Biochemical Pathways
As a phenoxyacetic acid derivative , it may potentially influence pathways involving these compounds.
Pharmacokinetics
Its molecular weight is 190.070 , which is within the range generally favorable for oral bioavailability.
properties
IUPAC Name |
2-(3,5-dichlorophenyl)ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9Cl2N/c9-7-3-6(1-2-11)4-8(10)5-7/h3-5H,1-2,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEEUTZAJXBKBEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1Cl)Cl)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60576655 | |
Record name | 2-(3,5-Dichlorophenyl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60576655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
67851-51-8 | |
Record name | 2-(3,5-Dichlorophenyl)ethan-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60576655 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(3,5-dichlorophenyl)ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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